N-({1-[3-(4-chloro-3-methylphenoxy)propyl]benzimidazol-2-yl}ethyl)-2-furylcarb oxamide

• IUPAC Name: N-[1-[1-[3-(4-chloro-3-methylphenoxy)propyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C24H24ClN3O3/c1-16-15-18(10-11-19(16)25)30-14-6-12-28-21-8-4-3-7-20(21)27-23(28)17(2)26-24(29)22-9-5-13-31-22/h3-5,7-11,13,15,17H,6,12,14H2,1-2H3,(H,26,29)
• InChI Key: GNOVDFRBFSBOPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCN2C3=CC=CC=C3N=C2C(C)NC(=O)C4=CC=CO4)Cl
• Molecular Formula: C24H24ClN3O3
• Molecular Weight: 437.9 g/mol

Description

“N-({1-[3-(4-chloro-3-methylphenoxy)propyl]benzimidazol-2-yl}ethyl)-2-furylcarb oxamide” is a chemical compound with the molecular formula C24H24ClN3O3. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound includes a benzimidazole ring, a furan ring, and a chloro-methylphenoxy group. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 437.92. Other physical and chemical properties such as density, boiling point, and vapor pressure can be determined experimentally.

Scientific Research Applications

Antimicrobial Activity

• Benzimidazole derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains, showing significant effectiveness. For instance, compounds with benzimidazole cores have demonstrated potent activity against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus (Salahuddin et al., 2017).

Photophysical Properties

• Studies on benzimidazole derivatives have also focused on their photophysical properties, revealing their potential in fluorescence applications due to their exciting state intra-molecular proton transfer pathway, which leads to single absorption and dual emission characteristics. These properties make them suitable for various applications in material science (Vikas Padalkar et al., 2011).

Anticancer Activity

• Research on benzimidazole derivatives has extended into their potential as anticancer agents. Some studies have shown that these compounds can inhibit cancer cell proliferation, demonstrating significant effects on human prostate cancer cell lines and offering a pathway for the development of novel anticancer drugs (A. Parihar et al., 2003).

Molecular Docking Studies

• Molecular docking studies of benzimidazole derivatives have been conducted to evaluate their interaction with microbial proteins, providing insights into their mechanism of action and enhancing their effectiveness as antimicrobial agents (Ritchu Sethi et al., 2016).

Synthesis and Characterization

• The synthesis and characterization of benzimidazole derivatives are crucial aspects of their study, providing foundational knowledge for further applications in drug development and materials science. These studies typically include analysis of their chemical structures and properties, laying the groundwork for their application in various scientific fields (Mahesh Potdar et al., 2001).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with any chemical, appropriate safety measures should be taken when handling it.